Cas no 946384-37-8 (4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 946384-37-8
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• MDL: MFCD09027872
• CID: 5019094
• Update Time: 2026-02-28

4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-{[(1-cyanocyclopentyl)carbamoyl]methyl}piperazine-1-carboxylate
• 4-[(1-Cyano-cyclopentylcarbamoyl)-methyl]-piperazine-1-carboxylic acid tert-butyl ester
• 4-[(1-Cyanocyclopentylcarbamoyl)-methyl]-piperazine-1-carboxylic acid tert-butyl ester
• 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester

• MDL： MFCD09027872
• Inchi： 1S/C17H28N4O3/c1-16(2,3)24-15(23)21-10-8-20(9-11-21)12-14(22)19-17(13-18)6-4-5-7-17/h4-12H2,1-3H3,(H,19,22)
• InChI Key： ZWTCBZVVMRPJMN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC(NC2(C#N)CCCC2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 518
• XLogP3: 1.1
• Topological Polar Surface Area: 85.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester

Introduction to 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 946384-37-8)

4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 946384-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperazine core, which is a well-documented scaffold in drug discovery due to its structural versatility and biological activity. The presence of a cyclopentylcarbamoyl moiety and a tert-butyl ester functionality further enhances its potential as a pharmacophore, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The piperazine moiety is particularly noteworthy in medicinal chemistry, as it is frequently incorporated into drugs targeting neurological and cardiovascular disorders. Its ability to modulate neurotransmitter systems, such as serotonin and dopamine, makes it a valuable component in the development of psychotropic and antihypertensive medications. Additionally, the 1-cyanocyclopentylcarbamoyl group introduces a polarized electrophilic center, which can engage in hydrogen bonding or form salt bridges with biological targets, thereby influencing the compound's binding affinity and selectivity.

The tert-butyl ester at the end of the molecule serves multiple purposes. Chemically, it acts as a protecting group for the carboxylic acid functionality, preventing unwanted side reactions during synthetic processes. Functionally, it can influence the solubility and metabolic stability of the compound, which are critical factors in drug development. The overall structure of 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester suggests that it may exhibit properties conducive to binding with biological targets involved in disease pathways.

In recent years, there has been growing interest in exploring derivatives of piperazine-based compounds for their potential therapeutic applications. Studies have demonstrated that modifications to the piperazine ring can significantly alter the pharmacological profile of molecules, leading to enhanced efficacy or reduced toxicity. The specific arrangement of atoms in 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester positions it as a promising candidate for further investigation in this context.

One area where this compound shows particular promise is in the treatment of neurological disorders. Piperazine derivatives have been extensively studied for their ability to interact with receptors and enzymes involved in conditions such as depression, anxiety, and epilepsy. The unique structural features of 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester, including the cyclopentylcarbamoyl group and the tert-butyl ester, may confer selectivity for certain targets over others, potentially leading to more tailored therapeutic interventions.

Furthermore, the compound's chemical stability under various conditions makes it suitable for further derivatization and optimization. Researchers can modify different parts of its structure while retaining key pharmacophoric elements to improve its pharmacokinetic properties or enhance its biological activity. This flexibility is crucial in drug development pipelines, where compounds often undergo multiple rounds of modification before reaching clinical trials.

The synthesis of 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester involves several sophisticated organic reactions that highlight its complexity. The introduction of the cyclopentylcarbamoyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the protection and deprotection of the tert-butyl ester must be performed with precision to avoid unwanted side products. These synthetic challenges underscore the compound's sophistication and its potential as a building block for more complex molecules.

Recent advancements in computational chemistry have also facilitated the study of 4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester by allowing researchers to predict its interactions with biological targets with greater accuracy. Molecular modeling techniques can simulate how this compound might bind to proteins or enzymes involved in disease pathways, providing insights into its potential mechanisms of action. Such computational studies are increasingly integral to drug discovery processes, complementing experimental approaches and accelerating the identification of promising candidates.

In conclusion,4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 946384-37-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—particularly the combination of a piperazine core with a cyclopentylcarbamoyl group and a tert-butyl ester—make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for piperazine derivatives,4-(1-Cyanocyclopentylcarbamoyl)-methyl-piperazine-1-carboxylic acid tert-butyl ester is poised to play an important role in addressing unmet medical needs across various therapeutic areas.